Cas no 78987-16-3 (N-(2-ethylphenyl)benzamide)

• Product Name: N-(2-ethylphenyl)benzamide
• CAS No: 78987-16-3
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 1798029
• PubChem ID: 253798
• Update Time: 2025-05-17

N-(2-ethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)benzamide
• Benzoesaeure-(2-aethyl-anilid)
• AC1Q2TWU
• 2'-Ethylbenzanilide
• AC1L5OVT
• Benzamide, N-(2-ethylphenyl)-
• SureCN528445
• AG-H-16585
• Benzo-2-aethyl-anilid
• N-(2-Ethyl-phenyl)-benzamide
• 2-Benzamino-1-aethyl-benzol
• NSC77045
• 2-Aethyl-N-benzoyl-anilin
• benzoic acid-(2-ethyl-anilide)
• AG-690
• DS-011539
• STL387902
• AG-690/11171140
• N-(2-Ethylphenyl)benzamide #
• Benzamide, N-(2'-ethylphenyl)-
• NSDKDLAEYFSRJC-UHFFFAOYSA-N
• CS-0367704
• DTXSID10291664
• SR-01000369509-1
• SR-01000369509
• 78987-16-3
• AKOS000611996
• NSC-77045
• SCHEMBL528445

• MDL： MFCD00791169
• Inchi： 1S/C15H15NO/c1-2-12-8-6-7-11-14(12)16-15(17)13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H,16,17)
• InChI Key： NSDKDLAEYFSRJC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.57430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethylphenyl)benzamide

Comprehensive Overview of N-(2-ethylphenyl)benzamide (CAS No. 78987-16-3): Properties, Applications, and Industry Insights

N-(2-ethylphenyl)benzamide (CAS No. 78987-16-3) is an organic compound belonging to the class of benzamide derivatives, which have garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its aryl-amide backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a benzamide moiety with a substituted 2-ethylphenyl group, offering unique reactivity for further functionalization. Researchers often explore its potential in drug discovery due to its structural similarity to bioactive molecules targeting enzymes and receptors.

The growing interest in N-(2-ethylphenyl)benzamide aligns with trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s role in catalyzed amidation reactions has been highlighted in recent studies. Its stability under mild conditions makes it suitable for low-waste processes, addressing concerns about environmental impact. Additionally, its compatibility with microwave-assisted synthesis—a hot topic in AI-driven chemical research—positions it as a candidate for high-throughput screening platforms.

From an analytical perspective, CAS No. 78987-16-3 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal proton environments typical of disubstituted benzene rings, while mass spectrometry confirms its molecular weight (239.3 g/mol). These properties are critical for quality control in industrial batches, a frequent concern among manufacturers. Users searching for "benzamide solubility data" or "N-(2-ethylphenyl)benzamide HPLC methods" will find this compound’s logP value (~3.2) and UV absorption peaks particularly relevant for method development.

In material science, N-(2-ethylphenyl)benzamide has been investigated for its crystal engineering potential. Its ability to form hydrogen-bonded networks contributes to supramolecular architectures, a trending area in nanotechnology forums. This aligns with searches for "organic framework precursors" or "self-assembling amides." Furthermore, its thermal stability (decomposition >250°C) makes it a candidate for high-performance polymer additives, addressing queries about "heat-resistant modifiers."

Regulatory and safety profiles of CAS No. 78987-16-3 are frequently queried in REACH compliance discussions. While not classified as hazardous under current guidelines, proper PPE (personal protective equipment) such as gloves and goggles is recommended during handling. This responds to common searches like "benzamide derivative safety sheets" or "lab handling protocols for aryl amides."

The commercial availability of N-(2-ethylphenyl)benzamide through specialty chemical suppliers has expanded due to demand from contract research organizations (CROs). Pricing trends, often searched as "78987-16-3 bulk pricing," reflect its niche application scope. Recent patents involving similar N-substituted benzamides suggest potential IP opportunities, tying into "patentable chemical intermediates"—a rising keyword in innovation databases.

Future directions for CAS No. 78987-16-3 may include bioconjugation techniques or prodrug development, areas dominating biopharmaceutical queries. Its balanced lipophilicity and metabolic stability could answer searches like "benzamides for CNS drug design." As AI-powered molecular modeling advances, this compound’s QSAR (quantitative structure-activity relationship) data may unlock new applications, merging traditional chemistry with computational trends.